Cas no 1251702-99-4 (2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251702-99-4
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5397269
• Update Time: 2025-10-28

2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• KIZPAXKDXKUXJT-UHFFFAOYSA-N
• 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C24H26N4O3/c1-4-31-11-5-10-25-23(29)17-7-9-21-19(13-17)22-20(14-26-21)24(30)28(27-22)18-8-6-15(2)16(3)12-18/h6-9,12-14,27H,4-5,10-11H2,1-3H3,(H,25,29)
• InChI Key： MWHSVQRDNCXENR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(NCCCOCC)=O)=CC=2)C2NN(C3=CC=C(C)C(C)=C3)C(=O)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

Introduction to 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251702-99-4)

2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide, with the CAS number 1251702-99-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines and exhibits a unique structural framework that confers it with a range of potential biological activities. The compound's structure includes a pyrazolo[4,3-c]quinoline core, which is a privileged scaffold known for its diverse pharmacological properties.

The pyrazolo[4,3-c]quinoline core is characterized by its fused heterocyclic system, which consists of a pyrazole ring fused to a quinoline ring. This structural feature provides the compound with enhanced stability and the ability to interact with various biological targets. The presence of the 3,4-dimethylphenyl substituent on the pyrazole ring and the N-(3-ethoxypropyl) group on the carboxamide moiety further modulates its physicochemical properties and biological activity.

Recent studies have highlighted the potential therapeutic applications of 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide in various disease models. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide has also been investigated for its antiviral activity. A study published in Antiviral Research demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication at an early stage of infection.

The pharmacokinetic properties of 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide have also been studied in detail. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

Furthermore, the safety profile of 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide has been evaluated in preclinical toxicity studies. Results from these studies suggest that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251702-99-4) is a promising compound with a unique structural framework and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanism of action and clinical utility.